Cas no 1806284-03-6 (Methyl 6-iodobenzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 6-iodobenzo[d]oxazole-2-carboxylate
• CAS No: 1806284-03-6
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4818462
• Update Time: 2025-05-23

Methyl 6-iodobenzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodobenzo[d]oxazole-2-carboxylate
• methyl 6-iodo-1,3-benzoxazole-2-carboxylate

• Inchi： 1S/C9H6INO3/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
• InChI Key： CARFLYUPSLFDOL-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 6-iodobenzo[d]oxazole-2-carboxylate

Recent Advances in the Application of Methyl 6-iodobenzo[d]oxazole-2-carboxylate (CAS: 1806284-03-6) in Chemical Biology and Pharmaceutical Research

Methyl 6-iodobenzo[d]oxazole-2-carboxylate (CAS: 1806284-03-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzo[d]oxazole core and iodine substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of Methyl 6-iodobenzo[d]oxazole-2-carboxylate make it a valuable scaffold for medicinal chemistry, enabling the exploration of novel therapeutic targets.

One of the most notable applications of Methyl 6-iodobenzo[d]oxazole-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated the efficacy of derivatives of this compound in selectively inhibiting specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of potent and selective inhibitors for the JAK family of kinases, utilizing Methyl 6-iodobenzo[d]oxazole-2-carboxylate as a key building block. These inhibitors exhibited promising activity in preclinical models of rheumatoid arthritis and myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, Methyl 6-iodobenzo[d]oxazole-2-carboxylate has been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel oxazole-based compounds derived from this scaffold, which demonstrated potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed the enhanced antimicrobial activity to the iodine substituent, which improved the compounds' ability to penetrate bacterial cell membranes and disrupt essential cellular processes.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 6-iodobenzo[d]oxazole-2-carboxylate. A 2023 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction that enables the efficient functionalization of the iodine moiety, allowing for the rapid generation of diverse derivatives. This methodological breakthrough has facilitated the exploration of structure-activity relationships (SAR) and the optimization of lead compounds for various therapeutic applications. The study also highlighted the compound's compatibility with green chemistry principles, as the reaction conditions minimized the use of hazardous reagents and solvents.

Looking ahead, the potential of Methyl 6-iodobenzo[d]oxazole-2-carboxylate in drug discovery and chemical biology remains vast. Ongoing research is investigating its application in the development of targeted therapies for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of specific protein-protein interactions is crucial. Furthermore, the compound's unique structural features make it a promising candidate for the design of fluorescent probes and imaging agents, enabling real-time visualization of biological processes. As synthetic and analytical techniques continue to advance, the versatility and impact of Methyl 6-iodobenzo[d]oxazole-2-carboxylate in pharmaceutical research are expected to grow, solidifying its position as a valuable tool in the quest for novel therapeutics.